3-Methyl-7-[(2E,6E,11Z)-3,7,11,15-tetramethyl-13-oxohexadeca-2,6,11-trienyl]purin-6-one

• CAS No.: 882403-69-2
• Product Name: 3-Methyl-7-[(2E,6E,11Z)-3,7,11,15-tetramethyl-13-oxohexadeca-2,6,11-trienyl]purin-6-one
• Molecular Formula: C26H38N4O2
• Molecular Weight: 438.6 g/mol
• IUPAC Name: 3-methyl-7-[(2E,6E,11Z)-3,7,11,15-tetramethyl-13-oxohexadeca-2,6,11-trienyl]purin-6-one
• Standard InChI: InChI=1S/C26H38N4O2/c1-19(2)15-23(31)16-22(5)12-8-10-20(3)9-7-11-21(4)13-14-30-18-27-25-24(30)26(32)28-17-29(25)6/h9,13,16-19H,7-8,10-12,14-15H2,1-6H3/b20-9+,21-13+,22-16-
• Standard InChIKey: YFUQCEYIDJYEII-HLMZKVHVSA-N
• Isomeric SMILES: CC(C)CC(=O)/C=C(/C)\CCC/C(=C/CC/C(=C/CN1C=NC2=C1C(=O)N=CN2C)/C)/C
• SMILES: CC(C)CC(=O)C=C(C)CCCC(=CCCC(=CCN1C=NC2=C1C(=O)N=CN2C)C)C
• Canonical SMILES: CC(C)CC(=O)C=C(C)CCCC(=CCCC(=CCN1C=NC2=C1C(=O)N=CN2C)C)C
• Appearance: Solid powder
• Description: Malonganenone A is a selective modulator of plasmodial Hsp70s with antimalarial activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Malonganenone A; Malonganenone-A; Malonganenone E; Malonganenone-E
• Reference: 1: Cockburn IL, Boshoff A, Pesce ER, Blatch GL. Selective modulation of plasmodial Hsp70s by small molecules with antimalarial activity. Biol Chem. 2014 Nov 1;395(11):1353-62. doi: 10.1515/hsz-2014-0138. PubMed PMID: 24854538.; 2: Clark PG, Lein M, Keyzers RA. Studies of the H-D exchange mechanism of malonganenone B. Org Biomol Chem. 2012 Mar 7;10(9):1725-9. doi: 10.1039/c2ob06926a. Epub 2012 Jan 16. PubMed PMID: 22246312.; 3: Cockburn IL, Pesce ER, Pryzborski JM, Davies-Coleman MT, Clark PG, Keyzers RA, Stephens LL, Blatch GL. Screening for small molecule modulators of Hsp70 chaperone activity using protein aggregation suppression assays: inhibition of the plasmodial chaperone PfHsp70-1. Biol Chem. 2011 May;392(5):431-8. doi: 10.1515/BC.2011.040. Epub 2011 Mar 23. PubMed PMID: 21426241.
• PubChem Compound: 11647836
• Last Modified: Nov 11 2021